adenosine 5/'-phosphor(adamantyl)amidate
adenosine 5/'-phosphor(adamantyl)amidate
Brand Name:
Vulcanchem
CAS No.:
133310-22-2
VCID:
VC0155301
InChI:
InChI=1S/C20H29N6O6P.Na/c21-17-14-18(23-8-22-17)26(9-24-14)19-16(28)15(27)13(32-19)7-31-33(29,30)25-20-4-10-1-11(5-20)3-12(2-10)6-20;/h8-13,15-16,19,27-28H,1-7H2,(H2,21,22,23)(H2,25,29,30);/q;+1/p-1/t10?,11?,12?,13-,15-,16-,19-,20?;/m1./s1
SMILES:
C1C2CC3CC1CC(C2)(C3)NP(=O)([O-])OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O.[Na+]
Molecular Formula:
C20H28N6NaO6P
Molecular Weight:
502.4 g/mol
adenosine 5/'-phosphor(adamantyl)amidate
CAS No.: 133310-22-2
Main Products
VCID: VC0155301
Molecular Formula: C20H28N6NaO6P
Molecular Weight: 502.4 g/mol
| CAS No. | 133310-22-2 |
|---|---|
| Product Name | adenosine 5/'-phosphor(adamantyl)amidate |
| Molecular Formula | C20H28N6NaO6P |
| Molecular Weight | 502.4 g/mol |
| IUPAC Name | sodium;(1-adamantylamino)-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]phosphinate |
| Standard InChI | InChI=1S/C20H29N6O6P.Na/c21-17-14-18(23-8-22-17)26(9-24-14)19-16(28)15(27)13(32-19)7-31-33(29,30)25-20-4-10-1-11(5-20)3-12(2-10)6-20;/h8-13,15-16,19,27-28H,1-7H2,(H2,21,22,23)(H2,25,29,30);/q;+1/p-1/t10?,11?,12?,13-,15-,16-,19-,20?;/m1./s1 |
| Standard InChIKey | HRDIMZMKGRTOBX-FSPCGKLCSA-M |
| Isomeric SMILES | C1C2CC3CC1CC(C2)(C3)NP(=O)([O-])OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6=C(N=CN=C65)N)O)O.[Na+] |
| SMILES | C1C2CC3CC1CC(C2)(C3)NP(=O)([O-])OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O.[Na+] |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)NP(=O)([O-])OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O.[Na+] |
| Synonyms | A5'PAA adenosine 5'-phosphor(adamantyl)amidate |
| PubChem Compound | 23667625 |
| Last Modified | Nov 11 2021 |
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